Cas no 1111108-38-3 (5-(3,5-dimethylphenyl)-1H-pyrimidin-2-one)

• Product Name: 5-(3,5-dimethylphenyl)-1H-pyrimidin-2-one
• CAS No: 1111108-38-3
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD11876842
• CID: 2606678
• PubChem ID: 53222243
• Update Time: 2025-04-21

5-(3,5-dimethylphenyl)-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-dimethylphenyl)-1H-pyrimidin-2-one
• 5-(3,5-Dimethylphenyl)-2-hydroxypyrimidine, 95%
• MFCD11876842
• DTXSID60686788
• 5-(3,5-Dimethylphenyl)pyrimidin-2(1H)-one
• 1111108-38-3
• 5-(3,5-Dimethylphenyl)pyrimidin-2-ol
• 5-(3,5-DIMETHYLPHENYL)-2-HYDROXYPYRIMIDINE

• MDL： MFCD11876842
• Inchi： 1S/C12H12N2O/c1-8-3-9(2)5-10(4-8)11-6-13-12(15)14-7-11/h3-7H,1-2H3,(H,13,14,15)
• InChI Key： PVRVDMAKCPSRFN-UHFFFAOYSA-N
• SMILES： O=C1N=CC(=CN1)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 200.094963011Da
• Monoisotopic Mass: 200.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.5Ų